Cas no 1522197-58-5 (4-Bromobenzofuran-7-ol)

• Product Name: 4-Bromobenzofuran-7-ol
• CAS No: 1522197-58-5
• MF: C₈H₅BrO₂
• MW: 213.028101682663
• MDL: MFCD31643012
• CID: 4701512
• PubChem ID: 83668947
• Update Time: 2025-05-20

4-Bromobenzofuran-7-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzofuran-7-ol
• DB-167510
• starbld0025479
• 4-Bromo-7-benzofuranol
• SCHEMBL23218588
• 7-Benzofuranol, 4-bromo-
• CS-0131188
• E81538
• MFCD31643012
• SY280679
• 1522197-58-5
• 4-Bromo-1-benzofuran-7-ol

• MDL： MFCD31643012
• Inchi： 1S/C8H5BrO2/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,10H
• InChI Key： SCKXVTTYIYQZCQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C=CO2)O

Computed Properties

• Exact Mass: 211.94729 g/mol
• Monoisotopic Mass: 211.94729 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4
• Molecular Weight: 213.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-Bromobenzofuran-7-ol

4-Bromobenzofuran-7-ol (CAS No. 1522197-58-5): A Comprehensive Guide to Properties and Applications

4-Bromobenzofuran-7-ol (CAS No. 1522197-58-5) is a specialized benzofuran derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromine substitution at the 4-position and a hydroxyl group at the 7-position, serves as a versatile building block in organic synthesis. Its unique structural features make it valuable for designing novel drug candidates and functional materials.

The molecular structure of 4-Bromobenzofuran-7-ol combines the aromatic properties of benzofuran with the reactivity of bromine and hydroxyl functional groups. This combination enables diverse chemical transformations, making it particularly useful in cross-coupling reactions and polymer synthesis. Researchers frequently explore its potential in creating OLED materials, given the growing demand for efficient organic electronics in display technologies.

In pharmaceutical applications, 4-Bromobenzofuran-7-ol serves as a key intermediate for developing small molecule therapeutics. Its structural motif appears in compounds targeting various diseases, aligning with current trends in precision medicine and targeted drug delivery. The compound's ability to participate in palladium-catalyzed reactions makes it particularly valuable for creating complex molecular architectures in drug discovery pipelines.

The synthesis of 4-Bromobenzofuran-7-ol typically involves electrophilic aromatic substitution reactions on benzofuran precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing practices. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry ensures the compound meets rigorous purity standards for research applications.

From a commercial perspective, 4-Bromobenzofuran-7-ol occupies a niche but growing segment in the fine chemicals market. Suppliers typically offer it in research quantities with >95% purity, catering to academic institutions and pharmaceutical R&D departments. The compound's price reflects its specialized nature and the complexity of its synthesis, with market demand closely tied to advancements in heterocyclic chemistry applications.

Storage and handling of 4-Bromobenzofuran-7-ol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including the use of personal protective equipment and adequate ventilation. The compound demonstrates good stability under recommended storage conditions (typically 2-8°C in airtight containers), making it suitable for long-term research projects.

Emerging research directions for 4-Bromobenzofuran-7-ol include its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These porous materials represent a cutting-edge area of materials science with applications in gas storage, separation technologies, and catalysis. The compound's rigid aromatic structure and functional groups make it an attractive linker molecule for constructing these advanced materials.

For researchers sourcing 4-Bromobenzofuran-7-ol, verifying the supplier's analytical certificates and quality control procedures is essential. Reputable suppliers provide comprehensive characterization data and batch-specific information, ensuring reproducibility in experimental work. The compound's availability through custom synthesis services also allows for tailored quantities and purity specifications to meet specific research needs.

In conclusion, 4-Bromobenzofuran-7-ol (CAS No. 1522197-58-5) represents an important heterocyclic building block with diverse applications across multiple scientific disciplines. Its continued relevance in pharmaceutical and materials research underscores the importance of specialty chemicals in driving innovation. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for researchers exploring the frontiers of molecular science.